Cas no 2580089-98-9 (rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate)

• Product Name: rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate
• CAS No: 2580089-98-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5657899
• PubChem ID: 165892530
• Update Time: 2025-06-03

rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725320
• rac-ethyl (1R,6S)-2-azabicyclo[4.2.0]octane-1-carboxylate
• 2580089-98-9
• rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10-6-5-8(10)4-3-7-11-10/h8,11H,2-7H2,1H3/t8-,10+/m1/s1
• InChI Key： YGGXCXFXSHKQKO-SCZZXKLOSA-N
• SMILES： O(CC)C([C@]12CC[C@H]1CCCN2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate

Professional Introduction of rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate (CAS No: 2580089-98-9)

The compound rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate, identified by the CAS number 2580089-98-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential applications in drug discovery. The rac designation indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The bicyclo4.2.0octane framework is a distinctive feature of this compound, characterized by a rigid and strained bicyclic structure that contributes to its stability and bioactivity. Recent studies have highlighted the importance of such bicyclic systems in modulating pharmacokinetic properties and enhancing drug-target interactions. The carboxylate group attached to the bicyclic system further enhances its functional versatility, making it a promising candidate for various chemical modifications and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate. Researchers have employed strategies such as ring-closing metathesis and stereoselective cycloaddition reactions to construct the complex bicyclic framework. These methods not only improve yield but also ensure high stereochemical fidelity, which is critical for maintaining the compound's bioactivity.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors implicated in various disease states such as neurodegenerative disorders and inflammatory conditions. The ethoxycarbonyl group attached to the bicyclic system plays a crucial role in enhancing solubility and bioavailability, making it an attractive candidate for further drug development.

Moreover, computational modeling techniques have been utilized to predict the binding affinities of rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate to target proteins. These studies have provided valuable insights into the molecular interactions that govern its bioactivity, paving the way for rational drug design strategies.

In conclusion, rac-ethyl (1R,6S)-2-azabicyclo4.2.0octane-1-carboxylate represents a compelling example of how structural complexity can be harnessed to create molecules with promising therapeutic potential. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its application scope, this compound stands at the forefront of modern drug discovery efforts.